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Compound of Interest

Compound Name: Triethylhexylammonium bromide

Cat. No.: B078111

For the attention of: Researchers, scientists, and drug development professionals.

Disclaimer: Information regarding the chemical properties and experimental protocols for
Triethylhexylammonium Bromide is not readily available in publicly accessible scientific
literature and chemical databases. The following guide is constructed based on the general
properties of analogous quaternary ammonium compounds, such as Hexyltrimethylammonium
Bromide and Cetyltrimethylammonium Bromide (CTAB). The data presented should be
considered illustrative and requires experimental verification for Triethylhexylammonium
Bromide specifically.

Introduction

Triethylhexylammonium bromide is a quaternary ammonium salt. These compounds are
characterized by a central nitrogen atom bonded to four organic groups and a counter-ion, in
this case, bromide. The structure, featuring a positively charged nitrogen center and a
combination of ethyl and hexyl chains, suggests that it would exhibit properties as a cationic
surfactant. Such surfactants have a wide range of applications in research and industry,
including as phase transfer catalysts, detergents, emulsifiers, and antimicrobial agents. In the
context of drug development, quaternary ammonium compounds are explored for their
potential as absorption enhancers and as active pharmaceutical ingredients with antimicrobial
properties.
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Core Chemical and Physical Properties

The specific quantitative data for Triethylhexylammonium Bromide is not available. The
following table presents typical properties for a related compound, Hexyltrimethylammonium
Bromide, to provide an illustrative example.

Value (for
Property Hexyltrimethylammonium Citation
Bromide)
Molecular Formula C9H22BrN [L1[2][3]14]15]
Molecular Weight 224.18 g/mol [2][3]1[4]

White to light yellow
Appearance . : [LI[21[3116][7]
solid/crystalline powder

Melting Point 177-187 °C [11[2][5][6]
. Soluble in water and DMSO.[3]
Solubility [31[8]
[8]
Hygroscopicity Hygroscopic [519]

Spectroscopic Data

Detailed spectroscopic data (NMR, IR, Mass Spectrometry) for Triethylhexylammonium
Bromide is not published. For structural elucidation of a novel or uncharacterized quaternary
ammonium salt, the following analytical techniques would be essential.

Nuclear Magnetic Resonance (NMR) Spectroscopy

e 1H NMR: Would be used to identify the protons on the ethyl and hexyl chains, and their
proximity to the positively charged nitrogen.

e 13C NMR: Would be used to identify the carbon atoms in the ethyl and hexyl groups.

Infrared (IR) Spectroscopy
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An IR spectrum would show characteristic peaks for C-H stretching and bending vibrations of
the alkyl chains.

Mass Spectrometry (MS)

Mass spectrometry would be used to determine the mass-to-charge ratio of the
triethylhexylammonium cation, confirming its molecular weight.

Chemical Reactivity and Stability

Based on general knowledge of quaternary ammonium salts:

 Stability: Generally stable under normal conditions.[10] They are typically stable in acidic
solutions.[11]

e Incompatibilities: Incompatible with strong oxidizing agents and strong bases.[10][12][13]

e Hazardous Decomposition Products: Upon combustion, may produce carbon oxides,
nitrogen oxides (NOx), and hydrogen bromide gas.[12][14]

Experimental Protocols

Specific experimental protocols for the synthesis or application of Triethylhexylammonium
Bromide are not documented. Below are generalized protocols for the synthesis and a
common application of similar quaternary ammonium compounds.

Generalized Synthesis of a Quaternary Ammonium Salt

The synthesis of a quaternary ammonium salt like Triethylhexylammonium Bromide would
typically involve the quaternization of a tertiary amine with an alkyl halide.

Logical Workflow for Synthesis:
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General synthesis workflow.

Methodology:

o Triethylamine and 1-bromohexane would be dissolved in a suitable polar aprotic solvent,
such as acetonitrile.

e The reaction mixture would be heated under reflux for a specified period.

e The progress of the reaction would be monitored using a technique like Thin Layer
Chromatography (TLC).

e Upon completion, the solvent would be removed under reduced pressure.

e The crude product would be purified, typically by recrystallization from a suitable solvent
system (e.g., an alcohol/ether mixture), to yield the final product.

Application as a Phase Transfer Catalyst

Quaternary ammonium salts are effective phase transfer catalysts, facilitating reactions
between reactants in immiscible phases (e.g., aqueous and organic).[7][15]

Experimental Workflow for Phase Transfer Catalysis:
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Phase transfer catalysis workflow.

Methodology:

e An aqueous solution of an inorganic reagent (e.g., sodium cyanide) is prepared.

e An organic solvent (e.g., dichloromethane) containing the organic substrate (e.g., an alkyl
chloride) is added to create a biphasic system.

» A catalytic amount of Triethylhexylammonium Bromide is added to the mixture.

e The mixture is stirred vigorously at a controlled temperature. The quaternary ammonium salt
transports the aqueous reactant into the organic phase to react with the organic substrate.
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 After the reaction is complete, the organic layer is separated, washed, dried, and the solvent
is evaporated to yield the product.

Applications in Drug Development

While no specific applications for Triethylhexylammonium Bromide are documented, related
compounds are used in several areas of pharmaceutical development:

¢ Antimicrobial Agents: Quaternary ammonium compounds exhibit broad-spectrum
antimicrobial activity.[16][17]

o Surfactants and Emulsifiers: They are used in pharmaceutical formulations to solubilize
poorly water-soluble drugs and to stabilize emulsions.[2][7]

e DNA Extraction: Cationic surfactants like CTAB are used in buffers for the extraction of DNA
from biological samples.[17]

Safety and Toxicology

The toxicological properties of Triethylhexylammonium Bromide have not been thoroughly
investigated. However, related quaternary ammonium compounds are known to cause skin and
eye irritation.[4][18] Harmful if swallowed and may cause respiratory irritation.[9][10][14]

Conclusion

Triethylhexylammonium Bromide, as a quaternary ammonium salt, is expected to possess
properties that make it a useful cationic surfactant. While specific experimental data is lacking,
this guide provides a framework for its potential chemical properties, synthesis, and
applications based on well-studied analogous compounds. Further research is necessary to
fully characterize this specific molecule and its potential in scientific and drug development
applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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